Cas no 4466-50-6 (N'-Isopropylacetohydrazide)

• Product Name: N'-Isopropylacetohydrazide
• CAS No: 4466-50-6
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD01672496
• CID: 876801
• PubChem ID: 20535
• Update Time: 2025-11-05

N'-Isopropylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-Isopropylacetohydrazide
• CarbaMic acid, [2-(2,2-diMethyl-4H-1,3-benzodioxin-6-yl)-2-oxoethyl]-, 1,1-diMethylethyl ester
• N'-propan-2-ylacetohydrazide
• acetic acid, 2-(1-methylethyl)hydrazide
• Acetic acid, N'-isopropylhydrazide
• 1-Acetyl-2-isopropylhydrazine
• AK118752
• Acetic acid N'-isopropylhydrazide
• BCKXMOHZATYPNV-UHFFFAOYSA-N
• acetic acid N'-isopropyl-hydrazide
• NSC49334
• 6165AB
• FCH23283
• AH2AB88NBS
• NSC-49334
• 4-04-00-03340 (Beilstein Handbook Reference)
• DTXSID30196263
• 4466-50-6
• DB-250254
• DS-5394
• MFCD01672496
• AKOS016000493
• SB86167
• NSC 49334
• UNII-AH2AB88NBS
• SCHEMBL1485441
• F19849
• BRN 1744781
• ACETIC ACID, 2-ISOPROPYLHYDRAZIDE
• CS-M2559

• MDL： MFCD01672496
• Inchi： 1S/C5H12N2O/c1-4(2)6-7-5(3)8/h4,6H,1-3H3,(H,7,8)
• InChI Key： BCKXMOHZATYPNV-UHFFFAOYSA-N
• SMILES： O=C(C)NNC(C)C
• BRN： 1744781

Computed Properties

• Exact Mass: 116.09506
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 0.1

Experimental Properties

• Boiling Point: 133.1°C at 760 mmHg
• PSA: 41.13

N'-Isopropylacetohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N'-Isopropylacetohydrazide

N'-Isopropylacetohydrazide: A Comprehensive Overview

N'-Isopropylacetohydrazide, also known by its CAS number 4466-50-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C₉H₁₆N₂O, belongs to the class of hydrazides and is widely recognized for its versatility in chemical synthesis. The compound is characterized by its ability to act as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. Recent advancements in synthetic chemistry have further highlighted its potential in developing novel materials and bioactive compounds.

The synthesis of N'-Isopropylacetohydrazide typically involves the reaction of acetohydrazide with isopropylating agents under controlled conditions. This process ensures the formation of a stable intermediate that can be further functionalized for specific applications. The compound's structure, featuring an isopropyl group attached to the hydrazide moiety, contributes to its unique reactivity and stability. Researchers have recently explored its role in click chemistry, where it serves as a valuable building block for constructing complex molecular architectures.

One of the most promising areas of application for N'-Isopropylacetohydrazide is in drug discovery. Its ability to form bioisosteric replacements and participate in various coupling reactions makes it an invaluable tool in medicinal chemistry. For instance, studies have demonstrated its utility in the development of kinase inhibitors and other bioactive molecules. The compound's role in enhancing drug delivery systems has also been a focal point of recent investigations, with researchers exploring its potential in creating targeted drug delivery vehicles.

In addition to its pharmaceutical applications, N'-Isopropylacetohydrazide has found significant use in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has made it a key component in agricultural chemical formulations. Recent breakthroughs in green chemistry have further emphasized its role in developing environmentally friendly agrochemicals, aligning with global sustainability goals.

The compound's stability under various reaction conditions has also made it a preferred choice in organic synthesis. Its ability to undergo nucleophilic substitutions, condensations, and other transformations enables the creation of diverse chemical libraries. Researchers have leveraged this property to develop novel synthetic routes for complex natural products and synthetic polymers.

From an environmental standpoint, N'-Isopropylacetohydrazide has been studied for its biodegradability and eco-friendly properties. Recent studies have focused on optimizing its production processes to minimize waste and energy consumption, contributing to sustainable chemical manufacturing practices.

In conclusion, N'-Isopropylacetohydrazide (CAS No 4466-50-6) stands as a testament to the ever-evolving field of chemical synthesis. Its versatility, combined with recent advancements in research, positions it as a pivotal compound in driving innovation across multiple industries. As scientific exploration continues to uncover new applications for this compound, its significance in modern chemistry is expected to grow further.